Cas no 1902938-07-1 (1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(7-methoxy-1-benzofuran-2-carbonyl)-1,4-diazepane)

• Product Name: 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(7-methoxy-1-benzofuran-2-carbonyl)-1,4-diazepane
• CAS No: 1902938-07-1
• MF: C₂₀H₂₄N₄O₅S
• MW: 432.493363380432
• CID: 5549974
• Update Time: 2025-06-23

1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(7-methoxy-1-benzofuran-2-carbonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• [4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepan-1-yl]-(7-methoxy-1-benzofuran-2-yl)methanone
• 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(7-methoxy-1-benzofuran-2-carbonyl)-1,4-diazepane

• Inchi： 1S/C20H24N4O5S/c1-13-19(14(2)22-21-13)30(26,27)24-9-5-8-23(10-11-24)20(25)17-12-15-6-4-7-16(28-3)18(15)29-17/h4,6-7,12H,5,8-11H2,1-3H3,(H,21,22)
• InChI Key： FJAIJZNTYJVVBT-UHFFFAOYSA-N
• SMILES： C(N1CCCN(S(C2=C(C)NN=C2C)(=O)=O)CC1)(C1=CC2=CC=CC(OC)=C2O1)=O

Additional information on 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(7-methoxy-1-benzofuran-2-carbonyl)-1,4-diazepane

Professional Introduction to Compound with CAS No. 1902938-07-1 and Product Name: 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(7-methoxy-1-benzofuran-2-carbonyl)-1,4-diazepane

The compound identified by the CAS number 1902938-07-1 and the product name 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(7-methoxy-1-benzofuran-2-carbonyl)-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a sulfonyl group and a benzofuran scaffold, makes this compound a promising candidate for further exploration in therapeutic interventions.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The structural motif of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(7-methoxy-1-benzofuran-2-carbonyl)-1,4-diazepane aligns well with the growing interest in molecules that exhibit dual functionality. The pyrazole ring, a well-known pharmacophore, is often incorporated into drug candidates due to its ability to modulate various biological pathways. Additionally, the sulfonyl group appended to the pyrazole core enhances the compound's solubility and bioavailability, which are critical factors in drug design.

The benzofuran moiety in this compound contributes to its unique chemical properties and biological activity. Benzofurans have been extensively studied for their role in various pharmacological applications, including anti-inflammatory, analgesic, and anticancer effects. The 7-methoxy substituent on the benzofuran ring further fine-tunes the electronic properties of the molecule, potentially influencing its interaction with biological targets. This combination of structural elements suggests that 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(7-methoxy-1-benzofuran-2-carbonyl)-1,4-diazepane may exhibit a broad spectrum of biological activities.

Recent studies have highlighted the importance of diazepane derivatives in medicinal chemistry. Diazepanes are known for their ability to interact with central nervous system (CNS) receptors, making them valuable candidates for treating neurological disorders. The structural modification of diazepane derivatives can lead to compounds with enhanced potency and selectivity. In this context, the introduction of a sulfonyl group at the 1-position and a benzofuran moiety at the 4-position of the diazepane ring represents a strategic approach to develop novel CNS-active agents.

The synthesis of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(7-methoxy-1-benzofuran-2-carbonyl)-1,4-diazepane involves multiple steps that showcase the synthetic prowess of modern organic chemistry. The key steps include sulfonylation of the pyrazole ring followed by condensation with a benzofuran derivative. These reactions require precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has further improved the efficiency of these synthetic routes.

Biological evaluation of this compound has revealed promising results in preclinical studies. Initial assays indicate that it exhibits inhibitory activity against several enzymes and receptors relevant to neurological disorders. The sulfonyl group and benzofuran scaffold appear to play crucial roles in mediating these effects. Further investigations are underway to elucidate the exact mechanism of action and to identify potential therapeutic applications.

The development of new drug candidates is often hampered by issues related to drug-likeness, such as poor solubility and bioavailability. The structural features of 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-(7-methoxy-1-benzofuran-2-carbonyl)-1,4-diazepane address some of these challenges. The presence of polar functional groups enhances solubility, while the rigid heterocyclic framework improves metabolic stability. These properties make this compound an attractive candidate for further development.

In conclusion, 1-[(3,5-dimethyl-1H-pyrazol-4-yll)sulfonyl]-4-(7-methoxy-l-benzofuran-Z-carbonyl)-I ,4-diazepane (CAS No. 1902938-O7-l) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further exploration in drug discovery. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is likely that additional derivatives will be developed with enhanced efficacy and selectivity.